1,3-Dibromo-2,5-dichlorobenzene
Overview
Description
“1,3-Dibromo-2,5-dichlorobenzene” is a chemical compound with the molecular formula C6H2Br2Cl2 . It has a molecular weight of 304.8 and is typically stored in a dry environment at temperatures between 2-8°C . The compound is solid in its physical form .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with bromine atoms at the 1 and 3 positions and chlorine atoms at the 2 and 5 positions . It has no freely rotating bonds, no hydrogen bond acceptors or donors, and violates no Rule of 5 parameters .
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the retrieved documents, similar compounds like 1-Bromo-3,5-dichlorobenzene have been noted to react with iPrMgCl.LiCl in THF and then DMF at 0°C, followed by the reaction with molecular iodine and aqueous NH3 to yield the corresponding aromatic nitrile .
Physical and Chemical Properties Analysis
This compound has a density of 2.1±0.1 g/cm3, a boiling point of 292.6±35.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . Its enthalpy of vaporization is 51.1±3.0 kJ/mol, and it has a flash point of 141.8±16.0 °C . The compound has an index of refraction of 1.624 and a molar refractivity of 51.4±0.3 cm3 . Its polarizability is 20.4±0.5 10-24 cm3, and it has a surface tension of 46.3±3.0 dyne/cm . The molar volume of the compound is 145.7±3.0 cm3 .
Scientific Research Applications
Catalytic Oxidation and Halogenation
1,3-Dibromo-2,5-dichlorobenzene has potential applications in catalytic oxidation processes. Studies like the one by Krishnamoorthy et al. (2000) on the catalytic oxidation of related compounds such as 1,2-dichlorobenzene reveal insights into the activity of transition metal oxides in these reactions, which could be relevant for this compound (Krishnamoorthy, Rivas, & Amiridis, 2000).
Molecular Structure Analysis
The molecular structure and vibrational frequencies of compounds like this compound have been extensively studied using techniques such as density functional theory (DFT). For example, Arivazhagan & Meenakshi (2011) conducted a detailed analysis of a similar compound, providing insights into its structural and electronic properties (Arivazhagan & Meenakshi, 2011).
Environmental Impact and Degradation
The environmental impact and degradation processes of halogenated benzenes, including compounds like this compound, are a significant area of research. De Bont et al. (1986) explored the microbial degradation of 1,3-dichlorobenzene, which could offer insights into the biodegradation pathways for similar compounds (De Bont, Vorage, Hartmans, & Van Den Tweel, 1986).
Spectroscopic Analysis
The compound's behavior under various spectroscopic methods is another research area. Onda et al. (1993) investigated the microwave spectra of 1,3-dichlorobenzene, which can be extrapolated to understand the spectroscopic behavior of this compound (Onda, Atsuki, Yamaguchi, Suga, & Yamaguchi, 1993).
Safety and Hazards
1,3-Dibromo-2,5-dichlorobenzene is considered hazardous . It has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements associated with the compound include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and keeping away from heat/sparks/open flames/hot surfaces .
Mechanism of Action
Target of Action
1,3-Dibromo-2,5-dichlorobenzene is a halogenated aromatic compound . The primary targets of such compounds are often proteins or enzymes in biological systems.
Mode of Action
Halogenated aromatic compounds generally interact with their targets through electrophilic aromatic substitution . In this process, the electrophile (the halogenated compound) forms a sigma bond with the benzene ring, generating a positively charged intermediate. This intermediate then loses a proton, yielding a substituted benzene ring .
Result of Action
Exposure to similar halogenated aromatic compounds can cause various effects, including skin and eye irritation, respiratory problems, and even serious health effects such as liver and kidney damage .
Properties
IUPAC Name |
1,3-dibromo-2,5-dichlorobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Br2Cl2/c7-4-1-3(9)2-5(8)6(4)10/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKKSDHKJUSSWAI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Br)Cl)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Br2Cl2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20554676 | |
Record name | 1,3-Dibromo-2,5-dichlorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20554676 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
81067-41-6 | |
Record name | 1,3-Dibromo-2,5-dichlorobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=81067-41-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Dibromo-2,5-dichlorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20554676 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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